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Compound of Interest

Compound Name: Vinyl oleate

Cat. No.: B1623475 Get Quote

An In-depth Technical Guide to Vinyl Oleate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of vinyl oleate, a versatile vinyl ester

derived from oleic acid. It covers its fundamental chemical properties, synthesis methodologies,

and potential applications, with a focus on information relevant to research and development.

Core Chemical Information
Vinyl oleate, with the CAS number 3896-58-0, is the vinyl ester of oleic acid.[1][2][3] Its

chemical formula is C20H36O2, and it has a molecular weight of 308.5 g/mol .[2][3][4] The

IUPAC name for this compound is ethenyl (Z)-octadec-9-enoate.[4] Its structure features a vinyl

group attached to the carboxyl group of oleic acid, an 18-carbon monounsaturated fatty acid.[1]

Molecular Structure
The chemical structure of vinyl oleate is:

CH₂=CH-O-CO-(CH₂)₇CH=CH(CH₂)₇CH₃[1]

This structure, with its long, unsaturated alkyl chain, imparts flexibility and a low melting point,

making it a valuable component in the synthesis of various polymers.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1623475?utm_src=pdf-interest
https://www.benchchem.com/product/b1623475?utm_src=pdf-body
https://www.benchchem.com/product/b1623475?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-oleate
https://www.benchchem.com/product/b1623475
https://www.lookchem.com/casno3896-58-0.html
https://www.benchchem.com/product/b1623475
https://www.lookchem.com/casno3896-58-0.html
https://www.researchgate.net/publication/374493019_Preparation_and_characterization_of_polyvinyl_oleate_by_esterification_reaction_between_polyvinyl_alcohol_and_oleic_acid
https://www.researchgate.net/publication/374493019_Preparation_and_characterization_of_polyvinyl_oleate_by_esterification_reaction_between_polyvinyl_alcohol_and_oleic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-oleate
https://www.benchchem.com/product/b1623475?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-oleate
https://www.benchchem.com/product/b1623475
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
The following table summarizes the key physical and chemical properties of vinyl oleate.

Property Value Source

CAS Number 3896-58-0 [1][2][3][4]

Molecular Formula C20H36O2 [2][3][4]

Molecular Weight 308.5 g/mol [1][2][4]

Boiling Point 393 °C at 760 mmHg [2]

173 °C [3]

Density 0.879 g/cm³ [2]

0.8691 g/cm³ (at 30 °C) [3]

Flash Point 141.5 °C [2]

Refractive Index 1.46 [2]

Vapor Pressure 2.21E-06 mmHg at 25°C [2]

InChI Key
LPUZTLKYAOOFDX-

QXMHVHEDSA-N
[1]

Experimental Protocols
The synthesis of vinyl oleate is most commonly achieved through the transesterification of

oleic acid with vinyl acetate. Several catalytic systems can be employed for this reaction. Below

is a detailed methodology adapted from established procedures for similar vinyl esters.

Synthesis of Vinyl Oleate via Acid-Catalyzed
Transvinylation
This protocol is based on the well-established method for synthesizing vinyl esters from fatty

acids using a mercury salt catalyst.

Materials:
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Oleic acid

Vinyl acetate (freshly distilled)

Mercuric acetate (Hg(OAc)₂)

Sulfuric acid (100%, H₂SO₄)

Sodium acetate trihydrate (NaOAc·3H₂O)

Nitrogen gas supply

Round-bottomed three-necked flask

Reflux condenser

Thermometer

Distillation apparatus

Procedure:

Reaction Setup: In a 500-mL round-bottomed three-necked flask equipped with a

thermometer, a reflux condenser, and a gas inlet tube, add oleic acid and an excess of

freshly distilled vinyl acetate. A continuous stream of nitrogen should be passed through the

apparatus to maintain an inert atmosphere.

Catalyst Addition: Dissolve the oleic acid in vinyl acetate by gentle warming. Add mercuric

acetate (approximately 2% of the weight of the oleic acid) to the solution and shake the

mixture for about 30 minutes.

Initiation of Reaction: Add 100% sulfuric acid dropwise (approximately 0.3-0.4% of the weight

of the oleic acid).

Reflux: Heat the solution to reflux and maintain this temperature for 3 hours.

Neutralization: After the reflux period, add sodium acetate trihydrate to neutralize the sulfuric

acid catalyst.
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Purification:

Remove the excess vinyl acetate by distillation at atmospheric pressure until the pot

temperature reaches approximately 125°C.

Complete the distillation under reduced pressure (e.g., 10 mmHg or lower) to isolate the

vinyl oleate.

Final Product: The resulting vinyl oleate should be a colorless liquid. It may contain trace

amounts of mercury, which can be separated by decantation.

Logical Workflow for Synthesis
The following diagram illustrates the key steps in the synthesis and purification of vinyl oleate
as described in the experimental protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1623475?utm_src=pdf-body
https://www.benchchem.com/product/b1623475?utm_src=pdf-body
https://www.benchchem.com/product/b1623475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Oleic Acid
and excess Vinyl Acetate

in reaction flask

Add Mercuric Acetate
and Sulfuric Acid

Heat under Reflux
for 3 hours

Neutralize with
Sodium Acetate

Atmospheric Distillation
to remove excess Vinyl Acetate

Vacuum Distillation
to isolate Vinyl Oleate

Pure Vinyl Oleate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1623475?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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